4-(1H-imidazol-1-yl)-6-(4-((4-methoxy-2,3-dimethylphenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 4-imidazol-1-yl-6-[4-(4-methoxy-2,3-dimethylphenyl)sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C20H24N6O3S/c1-15-16(2)18(5-4-17(15)29-3)30(27,28)26-10-8-24(9-11-26)19-12-20(23-13-22-19)25-7-6-21-14-25/h4-7,12-14H,8-11H2,1-3H3
• InChI Key: OXCQOZONUORETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4)OC
• Molecular Formula: C20H24N6O3S
• Molecular Weight: 428.5 g/mol
• CAS No.: 1170511-84-8

Description

4-(1H-imidazol-1-yl)-6-(4-((4-methoxy-2,3-dimethylphenyl)sulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C20H24N6O3S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity in Cancer Research

A compound structurally related to 4-(1H-imidazol-1-yl)-6-(4-((4-methoxy-2,3-dimethylphenyl)sulfonyl)piperazin-1-yl)pyrimidine, specifically 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, demonstrated antiproliferative effects against human cancer cell lines. This suggests potential applications in cancer research and therapy (Mallesha et al., 2012).

Anti-Inflammatory and Analgesic Agents

Novel derivatives of visnagenone and khellinone, which include structures similar to the compound , were found to have significant analgesic and anti-inflammatory activities. These compounds also showed inhibitory activity on COX-2, suggesting their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antimalarial Activity

Research on sulfonamide and amide derivatives of piperazine incorporating imidazo[1,2-B]pyridazine moiety, which are chemically related to the compound of interest, demonstrated in vitro antimicrobial activity against various bacteria and also showed potential for antifungal and antimalarial applications (Bhatt et al., 2016).

Antiulcer Activity

Compounds including 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)pyrimidine, which share a similar structure with the compound in focus, were found to possess cytoprotective antiulcer activity. This suggests potential applications in the treatment of ulcers (Ikeda et al., 1996).

HIV-1 Reverse Transcriptase Inhibitors

Derivatives of 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine, which is structurally related to the compound of interest, were found to be potent inhibitors of HIV-1 reverse transcriptase. This highlights their potential use in HIV treatment (Romero et al., 1994).

Insecticidal Applications

Sulfonamide thiazole derivatives, including pyridine and pyrimidine moieties, demonstrated significant insecticidal effects against the cotton leafworm. This implies potential applications in pest control (Soliman et al., 2020).